2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(3-cyano-4-phenyl-6-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C24H16N4O3S2/c25-14-20-19(16-6-2-1-3-7-16)13-21(22-10-5-11-32-22)27-24(20)33-15-23(29)26-17-8-4-9-18(12-17)28(30)31/h1-13H,15H2,(H,26,29)
• InChI Key: NTDIPBFVGIZDCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CS4
• Molecular Formula: C24H16N4O3S2
• Molecular Weight: 472.5 g/mol

Description

2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide, also known as CPTH6, is a small molecule inhibitor that has gained attention in the scientific community due to its potential applications in cancer research. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.

Mechanism of Action

2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide inhibits the activity of HDACs by binding to the zinc ion in the catalytic site of these enzymes. HDACs are involved in the deacetylation of histones, which leads to the repression of gene expression. By inhibiting HDAC activity, 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide leads to an increase in histone acetylation, which in turn leads to the activation of genes involved in cell death and the suppression of genes involved in cell proliferation.
Biochemical and Physiological Effects:
2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. In addition, 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, which may enhance the efficacy of these treatments.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide is its specificity for HDACs, which reduces the risk of off-target effects. In addition, 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to be effective at low concentrations, which reduces the risk of toxicity. However, one limitation of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide is its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide. One direction is the investigation of the combination of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide with other anticancer agents, such as chemotherapy and radiation therapy. Another direction is the investigation of the use of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide in animal models of cancer, to determine its efficacy and safety in vivo. Furthermore, the development of more soluble analogs of 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide may improve its usefulness in certain experiments. Finally, the investigation of the role of HDACs in other diseases, such as neurodegenerative disorders, may lead to the development of new therapies based on HDAC inhibition.

Scientific Research Applications

2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to be a potent inhibitor of HDACs, which are enzymes that play a crucial role in the regulation of gene expression. HDACs have been implicated in the development of cancer, and inhibitors of these enzymes have been investigated as potential anticancer agents. 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to induce cell death in various cancer cell lines, including breast cancer, lung cancer, and leukemia. In addition, 2-{[3-cyano-4-phenyl-6-(2-thienyl)pyridin-2-yl]thio}-N-(3-nitrophenyl)acetamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.